1-cyclohexyl-1H-pyrazol-3-amine
Overview
Description
“1-cyclohexyl-1H-pyrazol-3-amine” is a chemical compound with the CAS number 65331-14-8 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “1-cyclohexyl-1H-pyrazol-3-amine” consists of a pyrazole ring bound to a cyclohexyl group . The molecular weight is 165.23500 .Physical And Chemical Properties Analysis
“1-cyclohexyl-1H-pyrazol-3-amine” is a solid . Unfortunately, other specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the retrieved data.Scientific Research Applications
Heterogeneous Catalyst in Organic Synthesis
1-cyclohexyl-1H-pyrazol-3-amine has been employed as a novel heterogeneous catalyst. Researchers prepared silica bonded n-propyl-4H-1,2,4-triazol-3-amine chloride by reacting 3-chloropropyl silica with 3-amino-1,2,4-triazole. The resulting catalyst demonstrated catalytic activity in the one-pot synthesis of dihydro-1H-pyrano [2,3-c]pyrazol-6-one and pyrazolopyranopyrimidine scaffolds. These compounds find applications in drug discovery due to their potential therapeutic activities, including antibacterial, antidepressant, diuretic, antileishmanial, antifolate, and antitumor properties .
Azapentalene Synthesis
In addition to its catalytic role, 1-cyclohexyl-1H-pyrazol-3-amine has been utilized in the synthesis of azapentalenes. Reports highlight the use of the respective amine via ring closure by displacement of an N-iodonium intermediate, leading to the formation of these heterocyclic compounds .
Organic Synthesis Intermediate
1-cyclohexyl-1H-pyrazol-3-amine serves as an important raw material and intermediate in organic synthesis. It finds applications in the production of pharmaceuticals, agrochemicals, and dyestuffs .
Antioxidant Activity Evaluation
Researchers have synthesized derivatives of 1-cyclohexyl-1H-pyrazol-3-amine and evaluated their antioxidant activity using methods such as hydrogen peroxide scavenging, nitric oxide scavenging, DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, and FRAP (ferric reducing antioxidant power) assay .
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, including those containing 1-cyclohexyl-1H-pyrazol-3-amine, exhibit diverse pharmacological effects. Researchers have successfully synthesized hydrazine-coupled pyrazoles and verified their structures. These compounds hold promise for antileishmanial and antimalarial applications .
Safety and Hazards
Mechanism of Action
Pyrazole Compounds
Pyrazole compounds, which include “1-cyclohexyl-1H-pyrazol-3-amine”, are known for their diverse pharmacological effects . They have been synthesized and evaluated for their antileishmanial and antimalarial activities .
Biochemical Pathways
Given its potential antileishmanial and antimalarial activities, it may affect pathways involved in the survival and replication of these parasites .
Result of Action
Given its potential antileishmanial and antimalarial activities, it may lead to the death of these parasites .
properties
IUPAC Name |
1-cyclohexylpyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3/c10-9-6-7-12(11-9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H2,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRWKEHLYZRNYNX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=CC(=N2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-cyclohexyl-1H-pyrazol-3-amine | |
CAS RN |
65331-14-8 |
Source
|
| Record name | 1-cyclohexyl-1H-pyrazol-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-4-(N-butyl-N-methylsulfamoyl)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide](/img/structure/B2629347.png)
![3,3-dimethyl-1-[3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}carbonyl)phenyl]-2-azetanone](/img/structure/B2629348.png)
![N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide](/img/structure/B2629353.png)
![5-((1-(indolin-1-yl)-1-oxobutan-2-yl)thio)-2-isopropylimidazo[1,2-c]quinazolin-3(2H)-one](/img/structure/B2629358.png)
![2-[3-(benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide](/img/structure/B2629359.png)
![N-{2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]vinyl}-N-(4-methylphenyl)amine](/img/structure/B2629362.png)
![N-(5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl)-3,4-dimethoxybenzamide](/img/structure/B2629367.png)